Cas no 58381-87-6 (2,2'-Disulfanediylbis(4-nitroaniline))

• Product Name: 2,2'-Disulfanediylbis(4-nitroaniline)
• CAS No: 58381-87-6
• MF: C₁₂H₁₀N₄O₄S₂
• MW: 338.362199306488
• CID: 342272
• PubChem ID: 3795705
• Update Time: 2025-04-19

2,2'-Disulfanediylbis(4-nitroaniline) Chemical and Physical Properties

Names and Identifiers

• 2,2'-Disulfanediylbis(4-nitroaniline)
• 2-[(2-amino-5-nitrophenyl)disulfanyl]-4-nitroaniline
• SCHEMBL8576404
• Benzenamine, 2,2'-dithiobis[4-nitro-
• 58381-87-6
• DTXSID40396530

• Inchi： 1S/C12H10N4O4S2/c13-9-3-1-7(15(17)18)5-11(9)21-22-12-6-8(16(19)20)2-4-10(12)14/h1-6H,13-14H2
• InChI Key： PEYNJTZILVSHOP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1N)[N+](=O)[O-])SC1C=C(C=CC=1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 338.0145
• Monoisotopic Mass: 338.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 194Ų

Experimental Properties

• PSA: 138.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes